3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one

• Molecular Formula: C7H6BrNOS
• Molecular Weight: 232.10 g/mol
• IUPAC Name: 3-bromo-6,7-dihydro-5H-thieno[3,2-c]pyridin-4-one
• InChI: InChI=1S/C7H6BrNOS/c8-4-3-11-5-1-2-9-7(10)6(4)5/h3H,1-2H2,(H,9,10)
• InChI Key: WAZMGQVRFPETPN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1SC=C2Br

Description

3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C7H6BrNOS and its molecular weight is 232.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using analogous reaction conditions and workup as described in Example 1, step 4, [2-(4-bromo-thiophen-2-yl)-ethyl]-carbamic acid ethyl ester (I-15c: 6 g, 21.73 mmol) in POCl3 (60 mL) was reacted with P2O5 (6.217 g, 43.782 mmol) to afford the crude product. Purification by column chromatography on silica gel (2% methanol in CHCl3) afforded 2.6 g of the product (52% yield).